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Compound of Interest

Compound Name: 1,2-Dibromo-3-methylbutane

Cat. No.: B087708 Get Quote

This guide provides a comparative overview of the physicochemical properties of Butane, 1,2-

dibromo-3-methyl-, and its structural isomers, alongside related brominated butanes and the

parent alkane. The information is intended for researchers, scientists, and professionals in drug

development to facilitate compound selection and experimental design.

Physicochemical Data Comparison
The following tables summarize key quantitative data for Butane, 1,2-dibromo-3-methyl- and its

comparators. Data has been aggregated from the NIST Chemistry WebBook and other

chemical databases.

Table 1: General and Physical Properties
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Property
Butane, 1,2-
dibromo-3-
methyl-

Butane, 1,3-
dibromo-3-
methyl-

Butane, 1-
bromo-3-
methyl-

Butane

CAS Registry

Number
10288-13-8[1] 24443-15-0[2][3] 107-82-4[4][5] 106-97-8[6][7][8]

Molecular

Formula
C5H10Br2[1] C5H10Br2[2][3] C5H11Br[4][5] C4H10[6][7][8]

Molecular Weight 229.941 g/mol [1]
229.941 g/mol [2]

[3]

151.045 g/mol [4]

[5]

58.1222 g/mol [6]

[7][8]

Boiling Point Not available

347.7 K (74.55

°C) at 0.021

bar[2][3]

Not available
272.66 K (-0.49

°C) at 1 bar[8][9]

Table 2: Spectroscopic Data

Compound Mass Spectrum (Electron Ionization)

Butane, 1,2-dibromo-3-methyl- Available on NIST Chemistry WebBook.[6]

Butane, 1,3-dibromo-3-methyl- Available on NIST Chemistry WebBook.[10]

Butane Available on NIST Chemistry WebBook.[6]

Experimental Protocols
Detailed experimental methodologies for the specific data points presented are not extensively

available in the public domain. However, the following outlines the general principles of the key

techniques used to determine the properties listed above.

Mass Spectrometry (Electron Ionization - EI)

Electron Ionization is a widely used technique in mass spectrometry for the analysis of volatile

and thermally stable compounds. The methodology involves the following steps:
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Sample Introduction: The sample is introduced into the ion source of the mass spectrometer,

where it is vaporized.

Ionization: The gaseous molecules are bombarded with a high-energy electron beam

(typically 70 eV). This results in the ejection of an electron from the molecule, forming a

molecular ion (M+•).

Fragmentation: The molecular ions are energetically unstable and often fragment into

smaller, characteristic ions.

Mass Analysis: The positively charged ions are accelerated and separated based on their

mass-to-charge ratio (m/z) by a mass analyzer (e.g., a quadrupole or time-of-flight analyzer).

Detection: The separated ions are detected, and a mass spectrum is generated, which plots

the relative abundance of ions as a function of their m/z ratio.

Boiling Point Determination

The boiling point of a liquid is the temperature at which its vapor pressure equals the external

pressure. For reduced pressure boiling points, the determination is typically carried out using a

vacuum distillation apparatus. The general procedure is as follows:

Apparatus Setup: A distillation flask containing the sample, a condenser, a receiving flask,

and a manometer are assembled in a closed system.

Vacuum Application: A vacuum pump is used to reduce the pressure within the system to the

desired level, which is monitored by the manometer.

Heating: The sample is gradually heated, typically using a heating mantle with a stirrer to

ensure even temperature distribution.

Boiling Point Measurement: The temperature at which the liquid boils and the first drop of

condensate is observed in the condenser is recorded as the boiling point at that specific

pressure.

Visualization of Structural Isomerism
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The following diagram illustrates the structural differences between the dibrominated isomers of

3-methylbutane discussed in this guide.

Structural Isomers of Dibromo-3-methylbutane

C5H10Br2 Isomers

Butane, 1,2-dibromo-3-methyl- Butane, 1,3-dibromo-3-methyl-

3-Methylbutane
(Isopentane)

Dibromination

Reaction

Forms Forms

Click to download full resolution via product page

Caption: Relationship between the parent alkane and its dibrominated isomers.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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scientists and researchers to drive progress in science
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Contact
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Phone: (601) 213-4426

Email: info@benchchem.com
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